N-(2-bromophenyl)morpholine-4-sulfonamide
Overview
Description
“N-(2-bromophenyl)morpholine-4-sulfonamide” is a compound that belongs to the sulfonamide group. It has a CAS Number of 1042780-35-7 . The molecular weight of this compound is 321.19 .
Molecular Structure Analysis
The InChI code for “N-(2-bromophenyl)morpholine-4-sulfonamide” is1S/C10H13BrN2O3S/c11-9-3-1-2-4-10(9)12-17(14,15)13-5-7-16-8-6-13/h1-4,12H,5-8H2 . This code provides a standard way to encode the compound’s molecular structure and formula.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-bromophenyl)morpholine-4-sulfonamide involves the reaction of 2-bromophenylamine with morpholine-4-sulfonamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).", "Starting Materials": [ "2-bromophenylamine", "morpholine-4-sulfonamide", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "solvent (e.g. dichloromethane, dimethylformamide)" ], "Reaction": [ "Dissolve 2-bromophenylamine and morpholine-4-sulfonamide in a suitable solvent.", "Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture.", "Stir the reaction mixture at room temperature for several hours.", "Filter the reaction mixture to remove the dicyclohexylurea byproduct.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography or recrystallization to obtain N-(2-bromophenyl)morpholine-4-sulfonamide as a white solid." ] } | |
CAS RN |
1042780-35-7 |
Product Name |
N-(2-bromophenyl)morpholine-4-sulfonamide |
Molecular Formula |
C10H13BrN2O3S |
Molecular Weight |
321.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-azaspiro[3.4]octane hydrochloride](/img/structure/B6258974.png)